Cas no 1184785-26-9 (3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide)
3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-N-[3-(pyrrolidin-1-yl)phenyl]butanamide
- Butanamide, 3-amino-N-[3-(1-pyrrolidinyl)phenyl]-
- 3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide
-
- Inchi: 1S/C14H21N3O/c1-11(15)9-14(18)16-12-5-4-6-13(10-12)17-7-2-3-8-17/h4-6,10-11H,2-3,7-9,15H2,1H3,(H,16,18)
- InChI Key: UJFLLHGLGKOYLB-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC(N2CCCC2)=C1)(=O)CC(N)C
Experimental Properties
- Color/Form: NA
- Density: 1.2±0.1 g/cm3
- Boiling Point: 475.4±30.0 °C at 760 mmHg
- Flash Point: 327.8±31.5 °C
3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM441995-250mg |
3-amino-N-[3-(pyrrolidin-1-yl)phenyl]butanamide |
1184785-26-9 | 95%+ | 250mg |
$246 | 2023-01-03 | |
| Chemenu | CM441995-500mg |
3-amino-N-[3-(pyrrolidin-1-yl)phenyl]butanamide |
1184785-26-9 | 95%+ | 500mg |
$444 | 2023-01-03 | |
| Chemenu | CM441995-1g |
3-amino-N-[3-(pyrrolidin-1-yl)phenyl]butanamide |
1184785-26-9 | 95%+ | 1g |
$592 | 2023-01-03 | |
| TRC | A632285-25mg |
3-Amino-N-[3-(pyrrolidin-1-yl)phenyl]butanamide |
1184785-26-9 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | A632285-50mg |
3-Amino-N-[3-(pyrrolidin-1-yl)phenyl]butanamide |
1184785-26-9 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | A632285-250mg |
3-Amino-N-[3-(pyrrolidin-1-yl)phenyl]butanamide |
1184785-26-9 | 250mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-64503-0.05g |
3-amino-N-[3-(pyrrolidin-1-yl)phenyl]butanamide |
1184785-26-9 | 95% | 0.05g |
$88.0 | 2023-02-13 | |
| Enamine | EN300-64503-0.1g |
3-amino-N-[3-(pyrrolidin-1-yl)phenyl]butanamide |
1184785-26-9 | 95% | 0.1g |
$132.0 | 2023-02-13 | |
| Enamine | EN300-64503-0.25g |
3-amino-N-[3-(pyrrolidin-1-yl)phenyl]butanamide |
1184785-26-9 | 95% | 0.25g |
$188.0 | 2023-02-13 | |
| Enamine | EN300-64503-0.5g |
3-amino-N-[3-(pyrrolidin-1-yl)phenyl]butanamide |
1184785-26-9 | 95% | 0.5g |
$353.0 | 2023-02-13 |
3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide
Introduction to 3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide (CAS No: 1184785-26-9)
3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1184785-26-9, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The molecular framework of this amide derivative integrates a phenyl ring with an amino group at one end and a pyrrolidine moiety at the other, which contributes to its unique chemical properties and biological activities.
The synthesis of 3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the amide bond, followed by functional group transformations that introduce the pyrrolidine ring and the phenylbutanamide moiety. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve these transformations efficiently.
In recent years, there has been a growing interest in amide-based compounds for their potential as pharmacological agents. The structural motif of 3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide makes it a promising candidate for further investigation in drug discovery. Specifically, the presence of both an amino group and a pyrrolidine ring suggests that this compound may exhibit interactions with biological targets such as enzymes and receptors, which are crucial for modulating various physiological processes.
One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that pyrrolidine derivatives can interact with neurotransmitter systems, potentially leading to therapeutic effects in conditions such as depression, anxiety, and neurodegenerative diseases. The phenylbutanamide portion of the molecule may further enhance these effects by contributing to receptor binding affinity and selectivity. This dual functionality makes 3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide an intriguing subject for medicinal chemists seeking to develop new treatments for central nervous system disorders.
Epidemiological studies have also highlighted the importance of amino acid derivatives in maintaining overall health and preventing disease. Compounds like 3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide are believed to play a role in metabolic pathways that are associated with inflammation and oxidative stress, two key factors in many chronic diseases. By modulating these pathways, this compound may offer protective effects against age-related decline and other health issues.
The pharmacokinetic properties of 3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide are another area of interest. Research indicates that amide derivatives generally exhibit good oral bioavailability and moderate metabolic stability, which are essential characteristics for a drug candidate. Additionally, the compound's solubility profile suggests potential for formulation into various dosage forms, including oral tablets and injectables, making it versatile for clinical use.
In conclusion, 3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis involves sophisticated organic reactions that highlight the ingenuity of modern chemical synthesis techniques. The compound's dual functionality as an amide derivative with pyrrolidine and phenyl groups positions it as a valuable candidate for further research in drug discovery, particularly in neurological disorders and metabolic health. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play a crucial role in developing innovative treatments for human diseases.
1184785-26-9 (3-Amino-N-3-(pyrrolidin-1-yl)phenylbutanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)